2-(5-bromo-2-furoyl)-N-[2-(trifluoromethyl)phenyl]hydrazinecarbothioamide

• IUPAC Name: 1-[(5-bromofuran-2-carbonyl)amino]-3-[2-(trifluoromethyl)phenyl]thiourea
• InChI: InChI=1S/C13H9BrF3N3O2S/c14-10-6-5-9(22-10)11(21)19-20-12(23)18-8-4-2-1-3-7(8)13(15,16)17/h1-6H,(H,19,21)(H2,18,20,23)
• InChI Key: JAONDRLVXYANCJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=S)NNC(=O)C2=CC=C(O2)Br
• Molecular Formula: C13H9BrF3N3O2S
• Molecular Weight: 408.20 g/mol

Description

The compound “2-(5-bromo-2-furoyl)-N-[2-(trifluoromethyl)phenyl]hydrazinecarbothioamide” is a complex organic molecule. It contains a furoyl group (a furan ring with a carbonyl group), a phenyl group (a benzene ring), and a hydrazinecarbothioamide group (a functional group containing nitrogen, sulfur, and carbon atoms). The presence of bromine and trifluoromethyl groups suggests that this compound could have interesting reactivity.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the furoyl group, the introduction of the bromine and trifluoromethyl groups, and the formation of the hydrazinecarbothioamide group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic furoyl and phenyl groups would likely contribute to the compound’s stability. The bromine and trifluoromethyl groups could also influence the compound’s physical and chemical properties.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the aromatic rings and the bromine and trifluoromethyl groups could affect its solubility, boiling point, melting point, and other properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied for potential medicinal properties, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

As with any chemical compound, handling “2-(5-bromo-2-furoyl)-N-[2-(trifluoromethyl)phenyl]hydrazinecarbothioamide” would require appropriate safety precautions. The specific hazards associated with this compound would depend on its reactivity and toxicity.

Future Directions

The study of “2-(5-bromo-2-furoyl)-N-[2-(trifluoromethyl)phenyl]hydrazinecarbothioamide” could open up new avenues of research in organic chemistry, medicinal chemistry, or materials science, depending on its properties and potential applications.